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Compound of Interest

Compound Name: (25,4R)-DS89002333

Cat. No.: B10857944

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the proper handling and
disposal of (2S,4R)-DS89002333, a potent and orally active PRKACA inhibitor. Adherence to
these procedures is vital for ensuring a safe laboratory environment, protecting personnel, and
maintaining regulatory compliance. This compound is intended for research use only.

: | Identificati | :

Property Value

Chemical Name (2S,4R)-DS89002333
Synonyms DS89002333
Molecular Formula C22H20CIF2N303
Molecular Weight 447.86 g/mol [1]

CAS Number 2832159-79-0[1]
Appearance Solid powder

Protein Kinase A, cAMP-activated, catalytic

Primary Target _
subunit alpha (PRKACA)

Potency (IC50) 0.3 nM[1]
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Il. Health and Safety Information

While a specific, detailed safety data sheet (SDS) for (2S,4R)-DS89002333 is not publicly
available, the following precautions are based on the nature of the compound as a potent
kinase inhibitor and general laboratory safety standards.

e Hazard Statement: The toxicological properties of this compound have not been fully
investigated. It should be handled as a potentially hazardous substance.

 Precautionary Measures:

o Engineering Controls: Use a certified chemical fume hood for all manipulations of the solid

compound and its solutions.
o Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles.
» Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).
» Body Protection: Wear a lab coat.

o Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands

thoroughly after handling.

lll. Proper Disposal Procedures

The disposal of (2S,4R)-DS89002333 and associated waste must be conducted in accordance
with all applicable federal, state, and local regulations. Treat this compound as hazardous

chemical waste.
Step-by-Step Disposal Plan:
o Waste Segregation:

o Solid Waste:
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» Collect unused or expired solid (2S,4R)-DS89002333 in its original container or a clearly
labeled, sealed, and compatible waste container.

» Contaminated materials such as weighing paper, pipette tips, and microfuge tubes
should be collected in a designated hazardous solid waste container.

o Liquid Waste:

» Solutions of (2S,4R)-DS89002333 should be collected in a dedicated, leak-proof, and
clearly labeled hazardous liquid waste container.

= Do not mix with other incompatible waste streams.
o Contaminated PPE:

» Used gloves, disposable lab coats, and other contaminated PPE should be disposed of
as hazardous solid waste.

o Container Labeling:
o All waste containers must be clearly and securely labeled with:

"Hazardous Waste"

The full chemical name: "(2S,4R)-DS89002333"

CAS Number: "2832159-79-0"

Any other identifiers required by your institution's Environmental Health and Safety
(EHS) department.

o Storage of Waste:
o Store waste containers in a designated and secure hazardous waste accumulation area.

o Ensure the storage area is away from general laboratory traffic and incompatible
materials.

e Final Disposal:
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o Arrange for the pickup and disposal of all waste containing (2S,4R)-DS89002333 through
a licensed hazardous waste disposal company.

o DO NOT dispose of (2S,4R)-DS89002333 down the drain or in the regular trash.
IV. Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate the immediate area and restrict access.

e Ventilate: Ensure the area is well-ventilated.
o Wear Appropriate PPE: Don appropriate PPE, including respiratory protection if necessary.
e Contain and Clean:

o For solid spills: Carefully sweep or scoop the material into a hazardous waste container,
avoiding dust generation.

o For liquid spills: Absorb the spill with an inert, non-combustible absorbent material (e.qg.,
vermiculite, sand).

o Decontaminate: Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol), and
collect all decontamination materials as hazardous waste.

e Report: Report the spill to your institution's EHS department.

V. Experimental Protocols

In Vitro Inhibition of CREB Phosphorylation

This experiment assesses the intracellular activity of DS89002333 by measuring the
phosphorylation of CREB, a downstream target of PRKACA.

e Cell Line: NIH/3T3 cells

o Methodology:
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o Culture NIH/3T3 cells to the desired confluency.

o Treat cells with varying concentrations of DS89002333 (e.g., 0.001, 0.01, 0.1, 1, 10 uM)
for 30 minutes.[2]

o Lyse the cells and collect the protein lysate.

o Analyze the phosphorylation status of CREB using Western blotting or a suitable
immunoassay.

e Results: DS89002333 was shown to inhibit the phosphorylation of CREB in a dose-
dependent manner.[2]

VI. Signaling Pathway and Workflow Diagrams
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Caption: Signaling pathway of DNAJB1-PRKACA in FL-HCC and the inhibitory effect of
(2S,4R)-DS89002333.
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Caption: Workflow for the proper disposal of (2S,4R)-DS89002333 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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